Cas no 17316-55-1 (Diethyl cinnamylphosphonate)

Diethyl cinnamylphosphonate is an organophosphorus compound characterized by its cinnamyl and phosphonate functional groups. This reagent is primarily employed in Horner-Wadsworth-Emmons (HWE) reactions, serving as a key intermediate for the synthesis of α,β-unsaturated esters and other conjugated systems. Its high reactivity and selectivity make it valuable in organic synthesis, particularly for constructing carbon-carbon double bonds under mild conditions. The phosphonate group enhances stability, allowing for controlled reactions with aldehydes and ketones. Diethyl cinnamylphosphonate is also noted for its compatibility with various solvents and reagents, facilitating its use in diverse synthetic applications. Proper handling under inert conditions is recommended to maintain its efficacy.
Diethyl cinnamylphosphonate structure
Diethyl cinnamylphosphonate structure
Product Name:Diethyl cinnamylphosphonate
CAS No:17316-55-1
MF:C13H19O3P
MW:254.261924982071
MDL:MFCD00798606
CID:87827
PubChem ID:5914782
Update Time:2025-10-29

Diethyl cinnamylphosphonate Chemical and Physical Properties

Names and Identifiers

    • Diethyl cinnamylphosphonate
    • cinnamylphosphonic acid diethyl ester
    • Diaethoxy-styryl-phosphin
    • Diaethylstyrylphosphonit
    • DIETHYL TRANS-CINNAMYLPHOSPHONATE
    • trans-styrylphosphonous acid diethyl ester
    • (E)-diethyl styrylphosphonite
    • LABOTEST-BB LT01148543
    • (3-Phenyl-allyl)-phosphonic acid diethyl ester
    • 17316-55-1
    • (3-PHENYL-ALLYL)-PHOSPHONICACIDDIETHYLESTER
    • AKOS017343369
    • DIETHYL TRANS-CINNAMYLPHOSPHONATE 98
    • SCHEMBL3291420
    • AWKOMEXJXBINBQ-DHZHZOJOSA-N
    • Diethyl trans-cinnamylphosphonate, 98%
    • NSC-125942
    • Diethyl trans-3-Phenyl-2-propenephosphonate
    • MFCD00798606
    • NSC125942
    • [(E)-3-diethoxyphosphoryl-prop-1-enyl]-benzene
    • 2-METHOXYBUTANOICACID
    • [(E)-3-diethoxyphosphorylprop-1-enyl]benzene
    • 52378-69-5
    • CS-0361272
    • 58922-31-9
    • diethyl trans-cinnamyl phosphonate
    • DB-243407
    • Diethyl [(2E)-3-phenyl-2-propen-1-yl]phosphonate
    • DIETHYLCINNAMYLPHOSPHONATE
    • MDL: MFCD00798606
    • Inchi: 1S/C13H19O3P/c1-3-15-17(14,16-4-2)12-8-11-13-9-6-5-7-10-13/h5-11H,3-4,12H2,1-2H3/b11-8+
    • InChI Key: AWKOMEXJXBINBQ-DHZHZOJOSA-N
    • SMILES: P(C/C=C/C1C=CC=CC=1)(=O)(OCC)OCC

Computed Properties

  • Exact Mass: 254.10700
  • Monoisotopic Mass: 254.10718146g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 7
  • Complexity: 260
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 2.3
  • Topological Polar Surface Area: 35.5Ų

Experimental Properties

  • Color/Form: Uncertain
  • Density: 1.093 g/mL at 25 °C(lit.)
  • Boiling Point: 368.2°Cat760mmHg
  • Flash Point: 228 °F
  • Refractive Index: n20/D 1.5280(lit.)
  • PSA: 45.34000
  • LogP: 3.96590
  • Solubility: Uncertain

Diethyl cinnamylphosphonate Security Information

  • WGK Germany:3

Diethyl cinnamylphosphonate Customs Data

  • HS CODE:2931900090
  • Customs Data:

    China Customs Code:

    2931900090

    Overview:

    2931900090. Other organic-Inorganic compound. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:6.5%. general tariff:30.0%

    Summary:

    2931900090. other organo-inorganic compounds. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:6.5%. General tariff:30.0%

Diethyl cinnamylphosphonate Pricemore >>

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Additional information on Diethyl cinnamylphosphonate

Diethyl Cinnamylphosphonate: A Comprehensive Overview

Diethyl cinnamylphosphonate, also known by its CAS number 17316-55-1, is a versatile organic compound that has garnered significant attention in various fields of research and industry. This compound, which belongs to the class of phosphonates, is characterized by its unique structure and functional properties. In recent years, advancements in synthetic chemistry and materials science have led to a deeper understanding of its potential applications, making it a subject of interest for researchers and professionals alike.

The molecular structure of diethyl cinnamylphosphonate comprises a cinnamyl group attached to a phosphonate moiety, which contributes to its distinctive reactivity and stability. This structure allows the compound to participate in a wide range of chemical reactions, including nucleophilic substitutions and polymerizations. Recent studies have highlighted its role as a precursor in the synthesis of advanced materials, such as high-performance polymers and biocompatible coatings.

One of the most promising applications of diethyl cinnamylphosphonate lies in the field of materials science. Researchers have explored its use as a building block for creating stimuli-responsive materials, which can alter their properties in response to external stimuli such as temperature or pH changes. These materials hold potential in drug delivery systems, sensors, and adaptive textiles.

In addition to its material applications, diethyl cinnamylphosphonate has also found relevance in biochemistry and pharmacology. Its ability to interact with biological molecules makes it a valuable tool in the study of enzyme mechanisms and drug design. Recent findings suggest that derivatives of this compound may exhibit potential as inhibitors of certain enzymes associated with diseases such as cancer and neurodegenerative disorders.

The synthesis of diethyl cinnamylphosphonate has been optimized through innovative methodologies that enhance yield and purity. Green chemistry approaches, including the use of biocatalysts and solvent-free conditions, have been employed to make the production process more sustainable. These advancements not only improve the scalability of the synthesis but also align with global efforts toward environmentally friendly chemical manufacturing.

In terms of industrial applications, diethyl cinnamylphosphonate is utilized as an intermediate in the production of specialty chemicals, including agrochemicals and personal care products. Its role in enhancing the stability and efficacy of these products underscores its importance in modern manufacturing processes.

The growing interest in cinnamylphosphonate derivatives has led to increased investment in research aimed at expanding their utility. Collaborative efforts between academia and industry are paving the way for novel applications, particularly in areas such as renewable energy technologies and advanced healthcare solutions.

In conclusion, diethyl cinnamylphosphonate, with its unique chemical properties and diverse applications, continues to be a focal point for scientific exploration. As research progresses, it is anticipated that this compound will unlock new possibilities across multiple disciplines, contributing significantly to technological advancements and sustainable development.

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